Potassium trichloroammineplatinate(II)

Specification

• CAS No.: 13820-91-2
• Molecular Formula: Cl3H3KNPt
• Molecular Weight: 317.5 g/mol
• IUPAC Name: potassium;azane;trichloroplatinum(1-)
• Standard InChI: InChI=1S/3ClH.K.H3N.Pt/h3*1H;;1H3;/q;;;+1;;+2/p-3
• Standard InChI Key: PIFYEDQIQOTXLO-UHFFFAOYSA-K
• Isomeric SMILES: N.[Cl-].Cl[Pt]Cl.[K+]
• SMILES: N.Cl[Pt-](Cl)Cl.[K+]
• Canonical SMILES: [NH2-].Cl[Pt](Cl)Cl

Introduction

Chemical Properties and Structure

Molecular Formula and Weight

Potassium trichloroammineplatinate(II) has the molecular formula Cl₃H₃KNPt. The compound has a precise molecular weight of 357.56 g/mol as reported by multiple authoritative sources. The exact mass of the compound is documented as 355.861605, reflecting its specific isotopic composition.

Physical Characteristics

The compound exhibits several notable physical properties that influence its handling and applications:

• Physical Form: Crystalline powder or crystals

• Appearance: Yellow to orange crystals or crystalline material

• Melting Point: 255°C

• Crystal Structure: Orthorhombic, specifically within the space group Pnam

• Hazard Classification: Carries warning labels with hazard statements H315-H317-H319-H335, indicating potential for skin irritation, allergic skin reaction, serious eye irritation, and respiratory irritation

These physical characteristics are important considerations for laboratory handling and industrial applications of the compound.

Structural Analysis

Potassium trichloroammineplatinate(II) features a square planar geometry around the platinum ion, which is coordinated by three chloride ions and one ammonia molecule. This square planar arrangement is typical of platinum(II) complexes and plays a crucial role in determining the compound's reactivity patterns.

The structural formula can be represented as K[Pt(NH₃)Cl₃], where the platinum center maintains a square planar coordination environment. This specific arrangement of ligands around the platinum center contributes to its distinct chemical behavior and reactivity, particularly in biological systems where it can interact with nucleophilic centers in biomolecules.

Synthesis Methods

Common Laboratory Synthesis

The most widely employed method for synthesizing potassium trichloroammineplatinate(II) involves the reaction of potassium tetrachloroplatinate(II) with ammonia in an aqueous solution. The general reaction can be represented as:

K₂PtCl₄ + NH₃ → KPt(NH₃)Cl₃ + KCl

This reaction typically requires carefully controlled conditions, particularly pH regulation, to ensure optimal yield and purity of the desired product. The success of this synthetic route depends on precise control of reaction parameters to prevent the formation of other amminated platinum complexes.

Industrial Production Methods

In industrial settings, the production of potassium trichloroammineplatinate(II) often employs more sophisticated approaches to maximize yield and purity. These methods frequently involve the use of ammonium chloride and alkali chloride in the presence of carbonate salts, which helps maintain the pH below 7 during the reaction process.

The industrial synthesis generally follows a modified version of the laboratory procedure but incorporates additional steps for purification and quality control to meet the standards required for commercial applications, particularly when the compound is intended for pharmaceutical precursor use.

Patent Manufacturing Processes

A specialized method described in patent RU2323886C2 details a multi-step process for manufacturing potassium trichloroammineplatinate(II) from potassium tetrachloroplatinate(II). This patented process involves:

• Initial reaction of potassium tetrachloroplatinate(II) with ammonia

• Filtration of intermediate salt products

• Addition of Reise salt [Pt(NH₃)₄]Cl₂·H₂O to the cooled solution to precipitate binary salt [Pt(NH₃)₄]·[PtNH₃Cl₃]₂

• Addition of potassium tetrachloroplatinate(II) dissolved in 1M HCl to the dried binary salt

• Heating the mixture for 30 minutes followed by cooling

• Filtration of the resulting Magnus' salt [Pt(NH₃)₄]·[PtCl₄]

• Saturation of the solution containing K[PtNH₃Cl₃]·H₂O with hydrochloric acid

• Isolation, washing with alcohol, and drying of the precipitated K[PtNH₃Cl₃]·H₂O

This complex procedure aims to optimize yield and purity while providing a scalable method suitable for industrial application.

Reactivity and Chemical Behavior

Key Reactions

Potassium trichloroammineplatinate(II) participates in various chemical reactions that form the basis for its applications in synthetic chemistry and pharmaceutical development:

• Ligand exchange reactions, where the chloride or ammonia ligands can be substituted with other donor groups

• Coordination reactions with biological molecules, particularly those containing nitrogen-donor atoms

• Hydrolysis reactions in aqueous environments, which play a role in its biological activity

These reaction pathways are exploited in the synthesis of more complex platinum-based compounds with enhanced therapeutic properties.

Mechanism of Action

The mechanism of action for potassium trichloroammineplatinate(II) primarily involves its interaction with DNA. The compound forms covalent bonds with nitrogen atoms in DNA bases, leading to the creation of DNA adducts. These adducts interfere with DNA replication and transcription processes, which can trigger programmed cell death (apoptosis) in rapidly dividing cells.

This DNA-binding capability is the foundation of its potential application in cancer therapy, as rapidly dividing cancer cells are particularly susceptible to this form of interference with DNA function. The formation of these DNA adducts inhibits DNA polymerase activity and activates cellular repair mechanisms, ultimately leading to cell cycle arrest or apoptosis.

Applications

Pharmaceutical Applications

The primary application of potassium trichloroammineplatinate(II) is in pharmaceutical chemistry, where it serves as a key intermediate in the synthesis of various platinum-based compounds with therapeutic potential. Its unique reactivity profile allows for selective modification to create more complex structures with enhanced efficacy and reduced toxicity profiles.

In the pharmaceutical industry, the compound's role as a precursor is particularly valuable for creating novel platinum-based agents that may overcome resistance mechanisms or exhibit improved pharmacological properties compared to existing drugs.

Role in Cancer Therapy

Potassium trichloroammineplatinate(II) is significant in cancer therapy research as a potential lead compound and as a precursor to various platinum-based anticancer drugs. As a derivative of cisplatin, it exhibits cytotoxic effects against cancer cells through its ability to form DNA adducts that disrupt cellular processes.

The compound's unique structural features allow researchers to develop modified versions with improved therapeutic indices, potentially reducing the severe side effects associated with conventional platinum-based chemotherapeutics while maintaining or enhancing their anticancer activity.

Physical Data and Specifications

Comprehensive Specifications

Property	Value
CAS Number	13820-91-2
Molecular Formula	Cl₃H₃KNPt
Molecular Weight	357.56 g/mol
Physical Form	Crystalline powder
Appearance	Yellow to orange crystals
Melting Point	255°C
IUPAC Name	potassium;azane;trichloroplatinum(1-)
InChI Key	PIFYEDQIQOTXLO-UHFFFAOYSA-K
SMILES	N.ClPt-Cl.[K+]
RTECS Number	TP1370000
WGK Germany	3

Purity Grade	Product Code	Description
(2N) 99%	PT-CAPT-02	Standard laboratory grade
(2N5) 99.5%	PT-CAPT-025	Enhanced purity
(3N) 99.9%	PT-CAPT-03	High purity
(3N5) 99.95%	PT-CAPT-035	Very high purity
(4N) 99.99%	PT-CAPT-04	Ultra high purity
(5N) 99.999%	PT-CAPT-05	Research grade

These different purity grades allow researchers and manufacturers to select the appropriate quality level for specific applications, whether for basic research, pharmaceutical development, or specialized industrial processes.

Safety Parameter	Classification
Signal Word	Warning
Hazard Statements	H315-H317-H319-H335
Hazard Codes	Xi
Risk Codes	36/37/38-43
Safety Statements	26-36

These classifications indicate that the compound can cause skin irritation, allergic skin reactions, serious eye irritation, and respiratory irritation. Appropriate safety measures should be employed when handling this material, including the use of personal protective equipment and proper ventilation systems.

Comparative Analysis with Related Platinum Compounds

Potassium trichloroammineplatinate(II) shares structural and functional similarities with several other platinum compounds, particularly those used in cancer therapy. Its unique configuration of three chloride ligands and one ammonia ligand around the platinum(II) center distinguishes it from related compounds such as cisplatin [cis-Pt(NH₃)₂Cl₂], which contains two chloride and two ammonia ligands.

This structural distinction affects several properties:

• Reactivity: The presence of three chloride ligands in potassium trichloroammineplatinate(II) versus two in cisplatin influences the compound's reaction kinetics and selectivity.

• Solubility: Different ligand arrangements affect the compound's solubility profile in various solvents, which impacts formulation approaches for pharmaceutical applications.

• Biological Activity: The specific coordination environment influences how the compound interacts with biological targets, potentially affecting its therapeutic efficacy and side effect profile.

• Synthetic Utility: As an intermediate, potassium trichloroammineplatinate(II) offers distinct opportunities for further modification compared to other platinum complexes, providing access to novel structures with potentially improved properties.

These differences highlight the importance of ligand composition and arrangement in determining the properties and applications of platinum complexes in medicinal chemistry and other fields.